Cas no 90642-63-0 (1-(4-Methoxyphenyl)ethanamine)

1-(4-Methoxyphenyl)ethanamine is a chiral amine compound featuring a methoxy-substituted phenyl ring, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structural motif is particularly useful in the preparation of bioactive molecules, including ligands for asymmetric catalysis and precursors for drug development. The methoxy group enhances electron density, influencing reactivity and selectivity in coupling reactions. This compound is typically supplied in high purity, ensuring consistent performance in synthetic workflows. Its stability under standard conditions and compatibility with common reagents further contribute to its utility in research and industrial settings. Proper handling and storage are recommended to maintain its integrity.
1-(4-Methoxyphenyl)ethanamine structure
1-(4-Methoxyphenyl)ethanamine structure
Product Name:1-(4-Methoxyphenyl)ethanamine
CAS No:90642-63-0
MF:C9H14ClNO
MW:187.666561603546
MDL:MFCD12198855
CID:1056129
PubChem ID:17938752
Update Time:2025-05-19

1-(4-Methoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methoxyphenyl)ethanamine hydrochloride
    • 1-(4-Methoxyphenyl)ethylamine Hydrochloride
    • 1-(4-Methoxyphenyl)ethanamine hydrochloride (1:1)
    • FYLBCUWOAFIYOW-UHFFFAOYSA-N
    • 1-(4-methoxyphenyl)ethanamine HCl
    • 1-(4-Methoxyphenyl)ethylamine HCl
    • 1-(4-Methoxyphenyl)ethylamine, HCl
    • 4964AJ
    • TRA0089557
    • SY005337
    • 1-(4-Methoxyphenyl)ethylamineHydrochloride
    • 1-(4-methoxyphenyl)-ethylamine hydrochloride
    • 1-(4-Methoxyphenyl)ethan-1-amine hydrochlo
    • Benzenemethanamine, 4-methoxy-α-methyl-, hydrochloride (9CI)
    • Benzylamine, p-methoxy-α-methyl-, hydrochloride (7CI)
    • 1-(4-Methoxyphenyl)ethan-1-amine hydrochloride
    • AS-32249
    • 1-(4-methoxyphenyl)ethanamine;hydrochloride
    • SCHEMBL2186508
    • ?1-(4-Methoxyphenyl)ethylamine Hydrochloride
    • CS-0094463
    • MFCD12198855
    • DB-078763
    • 90642-63-0
    • AKOS022183563
    • 1-(4-Methoxyphenyl)ethanamine
    • MDL: MFCD12198855
    • Inchi: 1S/C9H13NO.ClH/c1-7(10)8-3-5-9(11-2)6-4-8;/h3-7H,10H2,1-2H3;1H
    • InChI Key: FYLBCUWOAFIYOW-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C=CC(C(C)N)=CC=1

Computed Properties

  • Exact Mass: 187.07600
  • Monoisotopic Mass: 187.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Color/Form: No data avaiable
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: 121.8℃
  • PSA: 35.25000
  • LogP: 3.21720
  • Vapor Pressure: No data available

1-(4-Methoxyphenyl)ethanamine Security Information

1-(4-Methoxyphenyl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M226608-50mg
1-(4-Methoxyphenyl)ethanamine
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$ 50.00 2022-06-04
TRC
M226608-100mg
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$ 65.00 2022-06-04
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M88040-10g
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abcr
AB451726-1 g
1-(4-Methoxyphenyl)ethylamine HCl; .
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1g
€105.40 2023-07-18
abcr
AB451726-5 g
1-(4-Methoxyphenyl)ethylamine HCl; .
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€174.00 2023-07-18

1-(4-Methoxyphenyl)ethanamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: 2365462-76-4 (γ-Al2O3 supported) Solvents: Water ;  20 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether
Reference
General synthesis of primary amines via reductive amination employing a reusable nickel catalyst
Hahn, G.; Kunnas, P.; de Jonge, N. ; Kempe, R., Nature Catalysis, 2019, 2(1), 71-77

Production Method 2

Reaction Conditions
1.1 Catalysts: Triphos ,  Borate(1-), tetrafluoro-, cobalt(2+) (2:1) Solvents: 2,2,2-Trifluoroethanol ;  15 min, rt
1.2 Reagents: Hydrogen ,  Ammonia ;  24 h, 40 bar, 120 °C
1.3 Reagents: Hydrochloric acid Solvents: Methanol ;  4 - 5 h, rt
Reference
Homogeneous cobalt-catalyzed reductive amination for synthesis of functionalized primary amines
Murugesan, Kathiravan; Wei, Zhihong; Chandrashekhar, Vishwas G.; Neumann, Helfried; Spannenberg, Anke; et al, Nature Communications, 2019, 10(1), 1-9

Production Method 3

Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Hydrogen Catalysts: Cobalt phosphide (Co2P) Solvents: Ethanol ;  12 h, 20 bar, 110 °C
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
Reference
Single-Crystal Cobalt Phosphide Nanorods as a High-Performance Catalyst for Reductive Amination of Carbonyl Compounds
Sheng, Min; Fujita, Shu; Yamaguchi, Sho ; Yamasaki, Jun; Nakajima, Kiyotaka ; et al, JACS Au, 2021, 1(4), 501-507

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1 h, reflux; reflux → rt
Reference
Bioinspired Organocatalytic Aerobic C-H Oxidation of Amines with an ortho-Quinone Catalyst
Qin, Yan; Zhang, Long; Lv, Jian; Luo, Sanzhong; Cheng, Jin-Pei, Organic Letters, 2015, 17(6), 1469-1472

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonium hydroxide Catalysts: Cobalt (supported on N-doped amorphous carbonmaterial) Solvents: Water ;  20 h, 10 bar, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ;  rt
Reference
Co-Catalyzed Synthesis of Primary Amines via Reductive Amination employing Hydrogen under very mild Conditions
Elfinger, Matthias; Schoenauer, Timon; Thomae, Sabrina L. J.; Staeglich, Robert; Drechsler, Markus; et al, ChemSusChem, 2021, 14(11), 2360-2366

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Iron Solvents: Water ;  20 h, 6.5 MPa, 140 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether
Reference
The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst
Baeumler, Christoph; Bauer, Christof; Kempe, Rhett, ChemSusChem, 2020, 13(12), 3110-3114

Production Method 7

Reaction Conditions
1.1 Reagents: tert-Butyl peroxide ,  Benzophenone imine Catalysts: 1,10-Phenanthroline ,  Cuprous iodide Solvents: Chlorobenzene ;  48 h, 90 °C; 90 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  15 h, 40 °C
Reference
Synthesis of α-Substituted Primary Benzylamines through Copper-Catalyzed Cross-Dehydrogenative Coupling
Kramer, Soeren, Organic Letters, 2019, 21(1), 65-69

Production Method 8

Reaction Conditions
1.1 Reagents: 3,5-Bis(1,1-dimethylethyl) 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate Catalysts: 2482544-45-4 Solvents: Methylcyclohexane ,  tert-Butyl methyl ether ;  rt
Reference
Chiral Bronsted Acids Catalyze Asymmetric Additions to Substrates that Are Already Protonated: Highly Enantioselective Disulfonimide-Catalyzed Hantzsch Ester Reductions of NH-Imine Hydrochloride Salts
Wakchaure, Vijay N.; Obradors, Carla; List, Benjamin, Synlett, 2020, 31(17), 1707-1712

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether
Reference
Selective conversion of benzylic carbon-hydrogen bonds to an amine function by oxidative nucleophilic substitution
Guy, Alain; Lemor, Alain; Doussot, Joel; Lemaire, Marc, Synthesis, 1988, (11), 900-2

1-(4-Methoxyphenyl)ethanamine Raw materials

1-(4-Methoxyphenyl)ethanamine Preparation Products

1-(4-Methoxyphenyl)ethanamine Related Literature

Additional information on 1-(4-Methoxyphenyl)ethanamine

Chemical Profile of 1-(4-Methoxyphenyl)ethanamine (CAS No. 90642-63-0)

1-(4-Methoxyphenyl)ethanamine, identified by its Chemical Abstracts Service (CAS) number 90642-63-0, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzene ring substituted with a methoxy group and an ethanamine side chain, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The molecular structure of 1-(4-Methoxyphenyl)ethanamine consists of a phenyl ring at the 4-position substituted with a methoxy group (-OCH₃), connected to an ethanamine group (-CH₂CH₂NH₂). This configuration imparts both aromaticity and basicity to the molecule, which are critical factors in its reactivity and potential applications. The presence of the methoxy group enhances the compound's solubility in polar solvents while influencing its electronic properties, making it a versatile building block for more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in aromatic amines due to their broad spectrum of biological activities. 1-(4-Methoxyphenyl)ethanamine has been explored as a precursor in the synthesis of various pharmacologically active agents. Its structural motif is reminiscent of several known drug molecules, suggesting that it could serve as a scaffold for developing new therapeutic compounds. For instance, derivatives of this compound have been investigated for their potential roles in modulating neurotransmitter systems, which could have implications in treating neurological disorders.

One of the most compelling aspects of 1-(4-Methoxyphenyl)ethanamine is its role in the synthesis of more complex heterocyclic compounds. Heterocycles are integral to many modern drugs, including antiviral, anticancer, and anti-inflammatory agents. Researchers have utilized 1-(4-Methoxyphenyl)ethanamine as an intermediate to construct fused rings systems, such as indoles and benzodiazepines, which are known for their therapeutic efficacy. The methoxy group on the phenyl ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

The chemical reactivity of 1-(4-Methoxyphenyl)ethanamine also makes it useful in polymer chemistry and material science. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling the creation of polymers with tailored properties. These polymers can find applications in coatings, adhesives, and even biodegradable materials, highlighting the compound's versatility beyond pharmaceuticals.

Recent advancements in computational chemistry have further enhanced our understanding of 1-(4-Methoxyphenyl)ethanamine's potential applications. Molecular modeling studies have predicted its interactions with various biological targets, providing insights into its pharmacological profile. These simulations have helped guide experimental efforts, reducing the time and resources required to develop novel drug candidates. The integration of computational methods with traditional synthetic chemistry has accelerated the discovery process, making compounds like 1-(4-Methoxyphenyl)ethanamine more accessible for research purposes.

In addition to its synthetic utility, 1-(4-Methoxyphenyl)ethanamine has been studied for its potential environmental impact. Understanding how this compound behaves in different ecosystems is crucial for assessing its sustainability as an intermediate in industrial processes. Biodegradation studies have shown that under certain conditions, 1-(4-Methoxyphenyl)ethanamine can be metabolized by microorganisms, suggesting that it may not pose significant long-term environmental risks when handled responsibly.

The future prospects for 1-(4-Methoxyphenyl)ethanamine are promising, with ongoing research exploring new synthetic pathways and biological applications. As drug discovery continues to evolve, compounds like this one will likely play an increasingly important role in developing next-generation therapeutics. Their structural features and reactivity make them ideal candidates for further exploration by medicinal chemists and materials scientists alike.

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